Cas no 2171883-99-9 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid)

4-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid is a specialized Fmoc-protected amino acid derivative used primarily in peptide synthesis. Its structure features a sterically hindered 3,3-dimethylbutanamide side chain, which enhances stability during solid-phase peptide assembly. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly valuable for introducing tailored modifications in peptide backbones, offering improved control over conformational properties. Its compatibility with standard Fmoc-based SPPS protocols ensures efficient incorporation into complex sequences. The carboxylic acid terminus allows for further functionalization or conjugation, making it a versatile building block for advanced peptide design and bioconjugation applications.
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid structure
2171883-99-9 structure
Product Name:4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid
CAS No:2171883-99-9
MF:C25H30N2O5
MW:438.516107082367
CID:6197317
PubChem ID:165821326
Update Time:2025-10-24

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid
    • 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid
    • 2171883-99-9
    • EN300-1561105
    • Inchi: 1S/C25H30N2O5/c1-25(2,14-22(28)26-13-7-12-23(29)30)16-27-24(31)32-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21H,7,12-16H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
    • InChI Key: OSSCNGBZJNTQJO-UHFFFAOYSA-N
    • SMILES: O(C(NCC(C)(C)CC(NCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 438.21547206g/mol
  • Monoisotopic Mass: 438.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 11
  • Complexity: 643
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 105Ų

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1561105-0.05g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid
2171883-99-9
0.05g
$2829.0 2023-06-05
Enamine
EN300-1561105-0.1g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid
2171883-99-9
0.1g
$2963.0 2023-06-05
Enamine
EN300-1561105-0.25g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid
2171883-99-9
0.25g
$3099.0 2023-06-05
Enamine
EN300-1561105-0.5g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid
2171883-99-9
0.5g
$3233.0 2023-06-05
Enamine
EN300-1561105-1.0g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid
2171883-99-9
1g
$3368.0 2023-06-05
Enamine
EN300-1561105-2.5g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid
2171883-99-9
2.5g
$6602.0 2023-06-05
Enamine
EN300-1561105-5.0g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid
2171883-99-9
5g
$9769.0 2023-06-05
Enamine
EN300-1561105-10.0g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid
2171883-99-9
10g
$14487.0 2023-06-05
Enamine
EN300-1561105-50mg
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid
2171883-99-9
50mg
$2829.0 2023-09-25
Enamine
EN300-1561105-100mg
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid
2171883-99-9
100mg
$2963.0 2023-09-25

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid

Comprehensive Overview of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2171883-99-9)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2171883-99-9) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical reagent in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-protected amino acid derivatives like this compound due to their stability and compatibility with automated peptide synthesizers.

The growing demand for peptide-based therapeutics has heightened interest in compounds such as 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid. With the rise of personalized medicine and targeted drug delivery systems, this compound plays a pivotal role in developing novel bioconjugates and prodrugs. Its application extends to drug discovery, where it aids in the synthesis of complex peptide sequences with high purity and yield.

One of the most searched questions in the field is: "How does Fmoc protection enhance peptide synthesis?" The answer lies in the compound's ability to prevent unwanted side reactions during the coupling process. The Fmoc group is selectively removed under mild basic conditions, preserving the integrity of the peptide chain. This feature is particularly valuable in synthesizing long-chain peptides and modified amino acids, which are increasingly used in oncology and immunology research.

Another trending topic is the sustainability of peptide synthesis. Researchers are exploring greener alternatives to traditional reagents, and 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid aligns with this goal due to its high efficiency and reduced waste generation. Its compatibility with water-based solvents and microwave-assisted synthesis further enhances its appeal in eco-friendly laboratories.

In addition to its synthetic applications, this compound is also studied for its potential in biomaterials and tissue engineering. The Fmoc-amino acid moiety can self-assemble into hydrogels, which are explored for 3D cell culture and wound healing applications. This multidisciplinary utility makes it a hot topic in both chemical and biological research communities.

For those searching "CAS 2171883-99-9 suppliers" or "Fmoc-protected butanoic acid derivatives," it's essential to note that the compound is available in high purity grades (>98%) from specialized chemical vendors. Proper storage under inert conditions (e.g., nitrogen atmosphere) is recommended to maintain its stability. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify its quality.

In summary, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2171883-99-9) is a versatile building block in modern chemistry and life sciences. Its relevance in peptide drugs, green chemistry, and advanced biomaterials ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is likely to feature in breakthroughs across drug development and nanotechnology.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.